2-methyl-3-(pyrrolidin-3-yloxy)quinoxaline
Overview
Description
“2-methyl-3-(pyrrolidin-3-yloxy)quinoxaline” is a chemical compound with a molecular weight of 178.23 . It is a derivative of quinoxaline, a nitrogen-containing heterocyclic compound . The quinoxaline nucleus is present in numerous biological compounds .
Molecular Structure Analysis
The InChI code for “this compound” is1S/C10H14N2O/c1-8-10(3-2-5-12-8)13-9-4-6-11-7-9/h2-3,5,9,11H,4,6-7H2,1H3 . This indicates the presence of a quinoxaline ring with a pyrrolidin-3-yloxy group at the 3-position and a methyl group at the 2-position.
Future Directions
The future directions for “2-methyl-3-(pyrrolidin-3-yloxy)quinoxaline” and similar compounds could involve further exploration of their biological activities and potential applications in medicine. The development of new synthesis methods and the study of their mechanisms of action could also be areas of future research .
Mechanism of Action
Target of Action
Quinoxaline derivatives, including those with a pyrrolidine ring, have been reported to have a wide range of biological activities . They have been used in the treatment of various diseases, including cancer and infectious diseases .
Mode of Action
It’s known that quinoxaline derivatives can interact with various biological targets, leading to changes in cellular processes . For instance, some quinoxaline derivatives have been found to inhibit the growth of cancer cells .
Biochemical Pathways
Quinoxaline derivatives are known to interact with various biochemical pathways, depending on their specific targets .
Result of Action
Quinoxaline derivatives have been reported to exhibit various biological effects, such as anti-cancer, anti-microbial, and anti-inflammatory activities .
Biochemical Analysis
Biochemical Properties
The biochemical properties of 2-methyl-3-(pyrrolidin-3-yloxy)quinoxaline are not fully explored yet. Quinoxalines are known to interact with various enzymes, proteins, and other biomolecules . The nature of these interactions can be influenced by the specific substitutions on the quinoxaline ring, in this case, the methyl and pyrrolidin-3-yloxy groups.
Cellular Effects
Quinoxalines have been reported to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism
Molecular Mechanism
The molecular mechanism of action of this compound is not yet established. It is likely to exert its effects at the molecular level through binding interactions with biomolecules, potential enzyme inhibition or activation, and changes in gene expression .
properties
IUPAC Name |
2-methyl-3-pyrrolidin-3-yloxyquinoxaline |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15N3O/c1-9-13(17-10-6-7-14-8-10)16-12-5-3-2-4-11(12)15-9/h2-5,10,14H,6-8H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IRWOFEHJIIXBHL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=CC=CC=C2N=C1OC3CCNC3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15N3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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